Cas no 1040073-40-2 (1-(3,4-dimethylphenyl)pentane-1,3-dione)

• Product Name: 1-(3,4-dimethylphenyl)pentane-1,3-dione
• CAS No: 1040073-40-2
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6506574
• PubChem ID: 28896565
• Update Time: 2025-10-29

1-(3,4-dimethylphenyl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)pentane-1,3-dione
• 1-(3,4-Dimethylphenyl)-1,3-pentanedione

• Inchi： 1S/C13H16O2/c1-4-12(14)8-13(15)11-6-5-9(2)10(3)7-11/h5-7H,4,8H2,1-3H3
• InChI Key： WTEXAFIUWOXIJA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(C)=C1)(=O)CC(=O)CC

Experimental Properties

• Density: 1.020±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 329.6±27.0 °C(Predicted)
• pka: 9.24±0.23(Predicted)

Additional information on 1-(3,4-dimethylphenyl)pentane-1,3-dione

Comprehensive Overview of 1-(3,4-dimethylphenyl)pentane-1,3-dione (CAS No. 1040073-40-2): Properties, Applications, and Industry Insights

1-(3,4-dimethylphenyl)pentane-1,3-dione (CAS No. 1040073-40-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. As a β-diketone derivative, it features a pentane-1,3-dione backbone substituted with a 3,4-dimethylphenyl group, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its role as a chelating agent and intermediate in fine chemical synthesis, particularly in the development of heterocyclic compounds and coordination complexes.

The compound's molecular structure (C₁₃H₁₆O₂) combines aromatic and diketone functionalities, making it valuable for UV-absorbing materials and photostabilizers. Recent studies highlight its potential in organic electronics, where conjugated diketones serve as building blocks for OLED materials and conductive polymers. With growing interest in sustainable chemistry, 1-(3,4-dimethylphenyl)pentane-1,3-dione is being investigated for green synthesis routes using biocatalysts or microwave-assisted reactions.

Analytical characterization of CAS 1040073-40-2 typically involves HPLC purification, NMR spectroscopy (showing characteristic peaks at δ 2.2-2.4 ppm for methyl groups and δ 5.8-6.2 ppm for active protons), and mass spectrometry (m/z 204.1 for [M+H]⁺). The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature applications, while its solubility profile (soluble in ethanol, acetone; insoluble in water) guides formulation development.

In pharmaceutical contexts, 1-(3,4-dimethylphenyl)pentane-1,3-dione derivatives are being studied for bioactive molecule design, particularly as enzyme inhibitors targeting inflammatory pathways. The 3,4-dimethylphenyl moiety contributes to lipophilicity adjustments in drug candidates, addressing current challenges in blood-brain barrier penetration and metabolic stability. These applications align with trending research areas like neurodegenerative disease therapeutics and precision medicine.

Industrial applications leverage the compound's metal-binding capacity, with emerging uses in catalysis and material science. Its ability to form stable complexes with transition metals supports development of single-molecule magnets and molecular sensors. The dimethyl substitution pattern offers steric control in polymerization processes, relevant to advanced polymer production for flexible electronics and smart packaging solutions.

Quality control protocols for CAS 1040073-40-2 emphasize residual solvent analysis and isomeric purity verification, critical for reproducibility in research applications. Storage recommendations typically specify argon atmosphere protection at -20°C to prevent ketone degradation and oxidative side reactions. These handling precautions reflect broader industry trends toward compound stability optimization in specialty chemicals.

Environmental and safety assessments indicate that 1-(3,4-dimethylphenyl)pentane-1,3-dione requires standard organic chemical handling procedures. While not classified as hazardous under current regulations, proper ventilation controls and PPE (nitrile gloves, safety goggles) are recommended during manipulation. The compound's biodegradability profile is under investigation as part of green chemistry initiatives in industrial applications.

Market analysis shows growing demand for CAS 1040073-40-2 among contract research organizations and academic laboratories, with particular interest in its structure-activity relationships for medicinal chemistry. Suppliers are developing custom synthesis services and derivatization kits to support diverse research needs. Pricing trends reflect the compound's status as a high-purity specialty chemical, with batch-to-batch consistency being a key purchasing criterion.

Future research directions for 1-(3,4-dimethylphenyl)pentane-1,3-dione include exploration of its photophysical properties for energy storage materials and investigation of chiral derivatives for asymmetric synthesis. The compound's versatility positions it as valuable building block in molecular nanotechnology and supramolecular chemistry innovations. Ongoing patent filings suggest expanding intellectual property claims around its novel applications in electronic materials and catalytic systems.

For researchers working with β-diketone compounds, CAS 1040073-40-2 offers a balanced combination of structural modularity and synthetic accessibility. Its growing presence in scientific literature demonstrates utility across multiple disciplines, from coordination chemistry to materials engineering. As analytical techniques advance, new applications continue to emerge for this multifunctional chemical platform in cutting-edge technological developments.